Cas no 2138297-92-2 (1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl-
• CAS No: 2138297-92-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5260850
• Update Time: 2025-07-10

1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl-

• Inchi： 1S/C12H15NO2/c1-8-3-4-10-9(5-8)6-12(2,7-13)15-11(10)14/h3-5H,6-7,13H2,1-2H3
• InChI Key： ORSSKYAFUBWFKY-UHFFFAOYSA-N
• SMILES： C1(CN)(C)OC(=O)C2=CC=C(C)C=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl-

Introduction to 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl (CAS No. 2138297-92-2)

1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl, identified by its CAS number 2138297-92-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the benzopyranone class, characterized by a fused benzene and pyranone ring system, which provides a versatile scaffold for further functionalization and biological activity. The presence of an aminomethyl substituent at the 3-position and the 3,4-dihydro-3,6-dimethyl moiety introduces unique electronic and steric properties, making it a promising candidate for drug discovery and development.

The benzopyranone core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific modifications in 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl are designed to enhance its binding affinity to biological targets and improve its pharmacokinetic profile. Recent studies have highlighted the potential of this compound as a lead molecule for the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl have been optimized using advanced synthetic methodologies. The introduction of the aminomethyl group at the 3-position allows for further derivatization through amide or urea bond formation, which is a common strategy in drug design to enhance receptor binding. Additionally, the 3,4-dihydro-3,6-dimethyl substitution pattern contributes to steric hindrance and electronic tuning, which can modulate the compound's interaction with biological targets.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds to identify potential hits. In this regard, 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl has been evaluated using molecular docking simulations to assess its binding affinity to various protein targets. These studies suggest that the compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

The pharmacological profile of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl has been preliminarily investigated in cell-based assays. Initial results indicate that the compound demonstrates significant inhibitory activity against key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate signaling pathways associated with inflammation has been observed in in vitro experiments. These findings are particularly intriguing given the increasing recognition of inflammation as a central mechanism in various diseases.

From a synthetic chemistry perspective, the preparation of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl involves multi-step organic transformations that showcase modern synthetic techniques. The construction of the benzopyranone core is achieved through cyclization reactions followed by functional group manipulations to introduce the desired substituents. The use of transition metal-catalyzed cross-coupling reactions has been employed to achieve high selectivity and yield in key steps. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into optimizing reaction conditions for large-scale production.

The structural features of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-3,6-dimethyl make it an attractive scaffold for further derivatization using structure-based drug design principles. By systematically modifying various functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, replacing the aminomethyl group with other nitrogen-containing heterocycles or introducing additional aromatic rings could lead to enhanced binding affinity or altered metabolic stability.

In conclusion,1H-2-Benzopyran-1-one, CAS No.2138297, represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and substitution patterns positions it as a valuable lead molecule for developing novel therapeutic agents targeting various diseases. As research in this area continues to evolve,this compound will undoubtedly play an important role in advancing our understanding of drug design and development.